1-(Benzo[D]thiazol-2-YL)cyclopropanamine

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)cyclopropan-1-amine
• InChI: InChI=1S/C10H10N2S/c11-10(5-6-10)9-12-7-3-1-2-4-8(7)13-9/h1-4H,5-6,11H2
• InChI Key: OSHHOLUJMFPEIY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=NC3=CC=CC=C3S2)N
• Molecular Formula: C10H10N2S
• DSSTOX Substance ID: DTXSID30717230
• Molecular Weight: 190.27 g/mol
• CAS RN: 1266219-00-4

Description

“1-(Benzo[D]thiazol-2-YL)cyclopropanamine” is a compound that has been synthesized and studied for its potential applications. It is a derivative of benzothiazole, a heterocyclic compound with a bicyclic structure, which consists of the fusion of benzene and thiazole.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways. For instance, benzothiazole-linked-chalcones were synthesized from the reaction of 1-(2-aminobenzo[d]thiazol-5-yl)ethan-1-one with aldehydes in ethanol with pyridine as a catalyst.

Molecular Structure Analysis

The molecular structure of “this compound” is derived from the benzothiazole core structure. The benzothiazole core is a bicyclic structure consisting of a benzene ring fused to a thiazole ring.

Chemical Reactions Analysis

Benzothiazole derivatives have been synthesized through various chemical reactions, including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Scientific Research Applications

Synthesis and Characterization

• 1-(Benzo[D]Thiazol-2-YL)Cyclopropanamine and its derivatives have been synthesized and characterized for their unique physicochemical properties. These compounds have been investigated using various spectroscopic methods like NMR, IR spectroscopy, and mass-spectrometry, along with single crystal X-ray studies for conformational analysis (Zablotskaya et al., 2013).

Biological Activities

• Some derivatives of this compound exhibit significant psychotropic, anti-inflammatory, and cytotoxic activities. These compounds have shown marked sedative action, high anti-inflammatory activity, selective cytotoxic effects on tumor cell lines, and even antimicrobial action (Zablotskaya et al., 2013).
• Various benzothiazole derivatives, including this compound, have been synthesized and evaluated for their antimicrobial activities against a range of bacterial and fungal strains, showing promising results (Rezki, 2016).
• Additionally, these compounds have been tested for anticancer properties. Some benzothiazole derivatives have shown promising activity against various cancer cell lines, suggesting potential as chemotherapeutic agents (El Bourakadi et al., 2020).

Chemical Properties and Applications

• The electrochemical and paramagnetic properties of certain benzothiazole derivatives, including those similar to this compound, have been studied, highlighting their potential in various chemical applications (Fedorchenko et al., 2019).

Mechanism of Action

Target of Action

The primary target of 1-(Benzo[D]thiazol-2-YL)cyclopropanamine is the DprE1 protein . This protein plays a crucial role in the survival of Mycobacterium tuberculosis, the bacterium responsible for tuberculosis . The compound’s interaction with this target can lead to the inhibition of the bacterium’s growth, making it a potential candidate for anti-tubercular therapy .

Mode of Action

It is known that benzothiazole derivatives can interact with their targets through various mechanisms, includingmolecular hybridization techniques . These interactions can lead to changes in the target protein’s function, potentially inhibiting the growth of M. tuberculosis .

Biochemical Pathways

M. tuberculosis. By inhibiting the DprE1 protein, the compound could disrupt essential processes for the bacterium, leading to its death .

Result of Action

The primary result of the action of this compound is the inhibition of the growth of M. tuberculosis . This is achieved through the compound’s interaction with the DprE1 protein, which is essential for the bacterium’s survival .

Future Directions

Benzothiazole derivatives, including “1-(Benzo[D]thiazol-2-YL)cyclopropanamine”, have shown promise in various applications, particularly in the medical field. Further studies are needed to confirm their binding with human receptors for the design and development of potent antagonists. This suggests that there is potential for future research and development in this area.